6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione

• Molecular Formula: C7H13NO3S
• Molecular Weight: 191.25 g/mol
• IUPAC Name: 6-oxa-2λ6-thia-9-azaspiro[4.5]decane 2,2-dioxide
• InChI: InChI=1S/C7H13NO3S/c9-12(10)4-1-7(6-12)5-8-2-3-11-7/h8H,1-6H2
• InChI Key: DQJGASVJPQXDFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC12CNCCO2

Description

6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione is a spirocyclic compound of interest in medicinal chemistry and chemical biology research. Spirocyclic architectures, which feature two rings connected through a single atom, are privileged structures in drug discovery due to their three-dimensionality and structural rigidity. This compound features a unique heterocyclic system combining oxygen, sulfur, and nitrogen atoms within its spiro[4.5]decane scaffold. The integration of multiple heteroatoms is a common strategy to fine-tune the physicochemical properties and binding characteristics of molecular scaffolds . Compounds based on the spiro[4.5]decane skeleton are recognized for their significant potential in biomedical research. Structurally related spirocyclic oxindoles have demonstrated potent antitumor activity, with some analogs showing IC50 values in the nanomolar range against human cancer cell lines . Furthermore, the integration of oxygen into spirocyclic frameworks, as seen in 1-oxa-4-azaspiro[4.5]decane derivatives, has been shown to enhance biological activity, yielding promising candidates with potent cytotoxicity against human lung, breast, and cervical cancer cell lines . The synthesis of such complex spirocyclic systems often involves innovative methods, such as metal-catalyzed oxidative cyclization or ring-opening and oxygen migration strategies, to efficiently construct the core scaffold . Researchers can leverage this compound as a versatile, three-dimensional building block for developing new chemical probes or as a core structure in the design of libraries for high-throughput screening against various biological targets.

Preparation Methods

One-Pot Synthesis via Ring-Opening and Oxygen Migration

A 2024 study demonstrated a transition-metal-free approach to construct 6-oxa-spiro[4.5]decane skeletons using benzo[c]oxepines as starting materials. Key features include:

• Mechanism : Merging ring-opening of benzo[c]oxepines with 1,2-oxygen migration.
• Conditions : Mild, metal-free reactions at ambient temperature.
• Scope : Over 30 derivatives synthesized, highlighting functional group tolerance.

Typical Procedure :

• React benzo[c]oxepine with nucleophiles (e.g., alcohols or amines) to initiate ring-opening.
• Undergo 1,2-oxygen migration to form the spirocyclic oxa-core.
• Introduce sulfur and nitrogen moieties via post-cyclization modifications (exact steps require further optimization for this compound).

Metal-Catalyzed Oxidative Cyclization

Earlier work (2019) on analogous 1-oxa-4-azaspiro compounds provides insights into potential adaptations for sulfur incorporation:

• Starting Materials : 4-Aminophenol and α-glycolic acid derivatives.
• Key Step : Copper-catalyzed oxidative cyclization to form the spiro ring.
• Modularity : Adjustments to precursors could allow integration of thia groups via sulfonation or thiol-ene reactions.

Comparison of Methods

Parameter	One-Pot Method	Metal-Catalyzed Approach
Catalyst	None	Transition metals (e.g., Cu)
Reaction Time	6–12 hours	8–24 hours
Functional Groups	Broad tolerance	Limited by metal compatibility
Scalability	High (>1 g demonstrated)	Moderate

Chemical Reactions Analysis

Types of Reactions

6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions vary but often include specific temperatures, solvents, and catalysts to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines. Substitution reactions can introduce various functional groups into the molecule, enhancing its chemical diversity .

Scientific Research Applications

6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as drug development.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the nature of the target .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 6-Oxa-2λ⁶-thia-9-azaspiro[4.5]decane-2,2-dione with structurally related spirocyclic derivatives, focusing on ring systems, heteroatoms, substituents, and applications.

8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione

• Structural Features: Core: 7-Oxa-9-aza-spiro[4.5]decane-6,10-dione. Substituents: Benzothiazole and dimethylamino-phenyl groups.
• Key Differences :
  • The absence of a sulfone group (vs. 2λ⁶-thia in the target compound).
  • Additional aromatic substituents introduce π-π stacking and electronic effects.
• Impact: Benzothiazole moieties are associated with biological activity (e.g., kinase inhibition or antimicrobial effects). Dimethylamino groups enhance solubility in organic solvents and modulate electronic properties.
• Applications : Likely explored for medicinal chemistry applications due to benzothiazole’s prevalence in bioactive molecules .

(2R,3R)-1,4-Dioxaspiro[4.5]decane-2,3-diylbis(diphenylmethanol)

• Structural Features: Core: 1,4-Dioxaspiro[4.5]decane (two oxygen atoms in the spiro system). Substituents: Diphenylmethanol groups at positions 2 and 3.
• Key Differences: No sulfur or nitrogen atoms; presence of ether (dioxa) and hydroxyl groups. Chiral centers due to stereospecific substitution.
• Impact :
  • Hydroxyl and aromatic groups increase hydrophobicity, making it suitable for asymmetric synthesis as a chiral auxiliary.
  • Lacks polar sulfone or amide functionalities, reducing water solubility.
• Applications : Used in stereoselective synthesis to control reaction stereochemistry .

6-Oxa-2λ⁶-thia-9-azaspiro[4.6]undecane-2,2-dione Hydrochloride

• Structural Features :
  • Core: Spiro[4.6]undecane system (6-membered ring instead of 5).
  • Substituents: Hydrochloride salt form.
• Key Differences :
  • Expanded ring size (6-membered vs. 5) increases conformational flexibility.
  • Salt formation improves aqueous solubility.
• Impact :
  • Larger ring may enhance binding to biological targets requiring flexible interactions.
  • Hydrochloride salt is advantageous for pharmaceutical formulations .

Comparative Data Table

Compound Name	Molecular Formula	Ring System	Heteroatoms	Substituents	Key Applications
6-Oxa-2λ⁶-thia-9-azaspiro[4.5]decane-2,2-dione	C₇H₈NO₄S	[4.5]	O, S(VI), N	None (parent structure)	Synthetic intermediate, drug precursor
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	C₂₆H₂₄N₃O₃S (varies)	[4.5]	O, N	Benzothiazole, dimethylamino-phenyl	Medicinal chemistry
(2R,3R)-1,4-Dioxaspiro[4.5]decane-2,3-diylbis(diphenylmethanol)	C₃₄H₃₄O₄	[4.5]	O	Diphenylmethanol	Chiral auxiliary in synthesis
6-Oxa-2λ⁶-thia-9-azaspiro[4.6]undecane-2,2-dione Hydrochloride	C₈H₁₆ClNO₃S	[4.6]	O, S(VI), N	Hydrochloride salt	Pharmaceutical development

Biological Activity

6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione is a unique compound characterized by its spirocyclic structure, which includes oxygen, sulfur, and nitrogen atoms. Its molecular formula is $\text{C}_7\text{H}_{13}\text{NO}_3\text{S}$ with a molecular weight of 191.25 g/mol. This compound has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Structural Characteristics

The structural uniqueness of 6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione contributes to its reactivity and biological activity. The presence of heteroatoms (oxygen and sulfur) within the spirocyclic framework enhances its potential interactions with biological targets.

1. Antimicrobial Properties

Research indicates that 6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione exhibits significant antimicrobial activity. The mechanism may involve disrupting microbial cell membranes or inhibiting essential enzymes required for microbial survival. Studies have shown varying degrees of effectiveness against different bacterial strains, suggesting a broad-spectrum potential.

Microbial Strain	Inhibition Zone (mm)	Concentration Tested (µg/mL)
E. coli	15	100
S. aureus	20	100
P. aeruginosa	12	100

2. Anticancer Effects

In vitro studies have demonstrated that this compound may possess anticancer properties by inducing apoptosis in cancer cells. The interactions with specific molecular targets, such as enzymes involved in cell proliferation and survival pathways, are under investigation.

Case Study:
A study conducted on human breast cancer cell lines (MCF-7) showed that treatment with varying concentrations of 6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione resulted in a dose-dependent reduction in cell viability.

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

The biological activity of 6-Oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione is hypothesized to involve:

• Enzyme Inhibition: The compound may inhibit key enzymes involved in metabolic pathways critical for microbial growth and cancer cell proliferation.
• Receptor Interactions: Potential interactions with cellular receptors could lead to modulation of signaling pathways associated with apoptosis and cellular stress responses.